N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C22H23N5O6S3/c1-32-17-6-4-16(5-7-17)23-19(28)14-34-22-26-25-21(35-22)24-20(29)15-2-8-18(9-3-15)36(30,31)27-10-12-33-13-11-27/h2-9H,10-14H2,1H3,(H,23,28)(H,24,25,29)
• InChI Key: YJQHFFGOLDNULQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C22H23N5O6S3
• Molecular Weight: 549.6 g/mol

Description

N-(5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C22H23N5O6S3 and its molecular weight is 549.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The compound is part of a broader class of molecules that have been synthesized for their potential biological activities. For instance, novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from certain precursors show promising anti-inflammatory and analgesic activities. These compounds, including derivatives with morpholine moieties, have been evaluated for their COX-1/COX-2 inhibition, showcasing significant selectivity and efficacy in analgesic and anti-inflammatory tests (Abu‐Hashem et al., 2020).

• Similarly, zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups, which include structures analogous to the compound , have been synthesized and characterized. These derivatives exhibit high singlet oxygen quantum yield, making them suitable for photodynamic therapy applications in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Chemical Reactions and Derivatives

• The chemical reactivity of related benzimidoylchlorides with potassium thiocyanate has been explored, leading to various derivatives that could be pertinent to understanding the broader reactivity patterns of the compound of interest. This research could inform synthetic routes for analogs or derivatives with similar morpholine and thiadiazole functionalities (Weber, Hartung, & Beyer, 1988).

Antimicrobial and Nematocidal Activities

• Other derivatives incorporating the thiadiazole moiety have been synthesized and evaluated for their antimicrobial activities. This includes triazole derivatives that incorporate morpholine, showcasing good to moderate activities against various microorganisms. Such studies indicate the potential of these chemical frameworks in developing new antimicrobial agents (Bektaş et al., 2007).

• Novel oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety have shown significant nematocidal activity, highlighting the potential agricultural applications of these compounds in controlling parasitic nematodes (Liu et al., 2022).